4-Bromo-2-fluoro-1-methoxymethoxy-benzene

• IUPAC Name: 4-bromo-2-fluoro-1-(methoxymethoxy)benzene
• InChI: InChI=1S/C8H8BrFO2/c1-11-5-12-8-3-2-6(9)4-7(8)10/h2-4H,5H2,1H3
• InChI Key: GDVPFBUPOUTQPZ-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=C(C=C1)Br)F
• Molecular Formula: C8H8BrFO2
• Molecular Weight: 235.05 g/mol

Description

4-Bromo-2-fluoro-1-methoxymethoxy-benzene (BFMB) is an organic compound belonging to the family of aromatic hydrocarbons. It is a member of the halogenated benzene derivatives, which are widely used in the synthesis of various organic compounds. BFMB has a wide range of applications in organic synthesis, pharmaceuticals, and biochemistry.

Scientific Research Applications

Chemical Synthesis

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Material Science

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Synthesis routes and methods I

Procedure details

The same procedure as in the synthesis (a) of Example 1 was repeated except that 43.9 g of 2-fluoro-4-bromophenol were used instead of 40 g of p-bromophenol to give 46.7 g (Y., 86.4%) of methoxymethy 4-bromo-2-fluorophenyl ether. GC; 97.2% b.p.; 118°-120° C./14 mmHg

Synthesis routes and methods II

Procedure details

A reaction vessel was charged with 111 g of 2-fluoro-4-bromophenol and 700 ml of DMF, and 20 g of 70% sodium hydride was added with stirring at room temperature. The mixture was stirred at room temperature for 1 hour and 56 g of methoxymethyl chloride was then added dropwise. The mixture was stirred at room temperature for 3 hours. The reaction liquid was poured into dilute hydrochloric acid and the organic layer was extracted with benzene. The benzene layer was washed with water and dried over Glauber's salt. The benzene was distilled off and the residue was distilled under reduced pressure to obtain 110 g (yield 88%) of 3-fluoro-4-methoxymethoxybromobenzene.

Synthesis routes and methods III

Procedure details

Into acetone (300 ml), 4-bromo-2-fluorophenol (30 g, 157 mmol) was dissolved, to which chloromethyl methyl ether (18 ml, 237 mmol) and potassium carbonate (43 g, 235 mmol) were added, followed by stirring at room temperature for two hours. Impurities were filtered off and the filtered solution was washed with acetone. The filtrate was concentrated under reduced pressure and the residue thus obtained was purified by silica gel column chromatography (hexane:ethyl acetate, 100:0-85:15, V/V) to give the desired title compound (36.5 g, yield 82%).